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Introduction and Core Identification
Mordant Orange 14 is a synthetic organic compound belonging to the anthraquinone class of

dyes.[1] Unlike the more commonly cited Mordant Orange 1, which is an azo dye, Mordant

Orange 14 is structurally a nitrated derivative of alizarin, the historic red colorant originally

derived from the madder plant root.[1][2] Its correct chemical identity is 1,2-Dihydroxy-3-nitro-

9,10-anthracenedione, and it is also known commercially and historically as Alizarin Orange or

3-Nitroalizarin.[3][4]

This guide provides a comprehensive technical overview of the physicochemical properties,

synthesis, mechanisms, and applications of Mordant Orange 14, designed for professionals in

research and chemical development. The molecule's utility is rooted in two key structural

features: the 1,2-dihydroxy functional groups, which enable chelation with metal ions, and the

nitro-substituted anthraquinone chromophore, which dictates its color and indicator properties.

[1] Its primary applications are as a mordant dye for textiles, where it forms insoluble, colored

complexes with metal salts impregnated on the fiber, and as a specialized acid-base indicator.

[3][5]

Chemical Structure and Physicochemical Properties
The foundational structure of Mordant Orange 14 is the anthraquinone core. The key functional

groups that determine its chemical behavior are the two hydroxyl (-OH) groups at the C1 and
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C2 positions and a nitro (-NO₂) group at the C3 position. The adjacent hydroxyl groups create a

catechol-like arrangement, which is a powerful bidentate ligand for metal ion chelation.

Table 1: Core Physical and Chemical Identifiers for Mordant Orange 14

Property Value Source(s)

IUPAC Name
1,2-Dihydroxy-3-nitro-9,10-
anthracenedione

[1]

Synonyms
3-Nitroalizarin, Alizarin Orange,

C.I. 58015
[3][5]

CAS Number 568-93-4 [3]

Colour Index
Mordant Orange 14 (C.I.

58015)
[3]

Molecular Formula C₁₄H₇NO₆ [1][3]

Molecular Weight 285.21 g/mol [1][3]

Appearance
Orange needles or plates

(crystallized from acetic acid)
[3][5]

Decomposition Point
~244 °C (sublimes with partial

decomposition)
[3]

| Elemental Composition| C: 58.96%, H: 2.47%, N: 4.91%, O: 33.66% |[3] |

Solubility Profile and Indicator Behavior
The solubility and solution color of Mordant Orange 14 are highly dependent on the chemical

environment, a direct consequence of its molecular structure. This behavior is fundamental to

its application as both a dye and a chemical indicator.[1]

In Organic Solvents: It is soluble, typically producing a yellow solution.[3]

In Concentrated Sulfuric Acid: It dissolves to form an orange-colored solution.[3]

In Dilute Aqueous Alkali: It is soluble and deprotonates to form a purple-red solution.[1][3]
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In Water: It is generally reported as insoluble, particularly in neutral water, which contrasts

with its solubility in alkaline solutions.

This differential solubility and color profile make it a useful acid-base indicator. However, the

reported pH transition ranges vary based on the solvent system, a critical detail for

experimental design.

Table 2: pH Indicator Properties of Mordant Orange 14

Solvent System pH Range
Color Change (with
increasing pH)

Source(s)

Aqueous Solution 2.0 – 4.0
Golden Orange →
Flat Yellow

[3][5]

| Saturated Alcohol Solution | 5.0 – 6.5 | Yellow → Purplish Red |[3][5] |

The causality for this difference lies in the solvent's effect on the pKa of the phenolic hydroxyl

groups. The deprotonation of these groups, which is responsible for the color change, occurs at

different pH values in water versus alcohol.

Mechanism of Action: Metal Ion Chelation
The function of Mordant Orange 14 as a "mordant" dye is entirely dependent on its ability to act

as a chelating agent. A mordant is a substance (typically a metal salt) that is applied to a

substrate, like a textile fiber, to bind the dye.[1] The dye then forms a coordination complex with

the mordant, creating an insoluble pigment that is firmly fixed to the fiber.

The key to this mechanism is the spatial arrangement of the oxygen atoms on the Mordant

Orange 14 molecule. The hydroxyl group at C1 and the carbonyl group at C9 work in concert to

form a stable six-membered ring with a metal ion. A second, five-membered ring is formed with

the two adjacent hydroxyl groups at C1 and C2. This multidentate chelation results in a highly

stable metal-dye complex. With aluminum (Al³⁺), it typically forms an orange complex, while

with iron (Fe³⁺), it produces red to violet shades.[3][5][6]

Figure 1: Chelation of Mordant Orange 14 with an Aluminum ion.
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Synthesis Pathway
Mordant Orange 14 is produced via the nitration of alizarin (1,2-dihydroxyanthraquinone). A

documented laboratory-scale synthesis involves the reaction of 3-bromoalizarin with nitric acid

in an acetic acid solvent, demonstrating a direct electrophilic substitution pathway.[3] Industrial

preparations typically involve the direct nitration of alizarin in the presence of a catalyst or

dehydrating agent like sulfuric acid.

Experimental Protocols
The following protocols are provided as self-validating systems for the practical application of

Mordant Orange 14 in a laboratory setting.

Protocol 1: Preparation of a pH Indicator Solution
This protocol describes the preparation of a working indicator solution for titrations and

qualitative pH assessments in non-aqueous or mixed-solvent systems.

Objective: To prepare a saturated alcoholic solution of Mordant Orange 14.

Materials:

Mordant Orange 14 (C.I. 58015) powder

Ethanol (95% or absolute)

Magnetic stirrer and stir bar

Beaker or Erlenmeyer flask

Filter paper and funnel

Methodology:

Place 100 mL of ethanol into a beaker equipped with a magnetic stir bar.

While stirring, add small aliquots of Mordant Orange 14 powder until no more solid dissolves

and a small amount of excess powder remains at the bottom. This ensures the solution is
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saturated.

Continue stirring for 30 minutes to ensure maximum dissolution.

Turn off the stirrer and allow the excess solid to settle.

Carefully decant or filter the supernatant (the clear, saturated solution) into a clean, labeled

storage bottle.

Validation: Test the indicator by adding a few drops to known acidic (pH < 5) and alkaline (pH

> 7) solutions. A distinct color change from yellow to purplish-red should be observed,

confirming its activity.[3][5]

Protocol 2: Conceptual Workflow for Mordant Dyeing of
Wool
This protocol outlines the essential steps for using Mordant Orange 14 to dye protein fibers like

wool, demonstrating the interplay between the mordant and the dye.

Objective: To dye wool fibers with Mordant Orange 14 using an aluminum mordant.

Materials:

Wool yarn or fabric

Potassium aluminum sulfate (Alum)

Cream of tartar (Potassium bitartrate, optional, as a pH buffer and brightening agent)

Mordant Orange 14

Stainless steel or enamel dye pot

Heat source

Workflow:
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Mordant Dyeing Workflow

1. Scour Fiber
(Clean Wool)

2. Pre-Mordant Fiber
(Simmer wool with Alum)

Prepares fiber for metal uptake

3. Rinse and Cool

4. Dye Bath
(Dissolve Mordant Orange 14

and simmer with mordanted wool)

Fiber is now receptive to dye

5. Final Rinse and Dry

Complex forms on fiber

Orange-Colored Wool

Click to download full resolution via product page

Figure 2: Step-by-step workflow for dyeing wool.

Methodology:

Scouring: The wool fiber is first washed thoroughly with a pH-neutral soap to remove any oils

or dirt. This ensures even mordant uptake.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1598492?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Mordanting: The clean wool is simmered gently in a bath containing dissolved alum

(typically 10-15% of the fiber weight). This step impregnates the fibers with aluminum ions.

Dye Bath Preparation: In a separate pot, Mordant Orange 14 is dissolved in hot water.

Dyeing: The mordanted, damp wool is introduced into the dye bath. The bath is heated and

held at a gentle simmer (e.g., 80-90°C) for approximately one hour, allowing the dye to

penetrate the fibers and chelate with the aluminum ions.

Cooling and Rinsing: The pot is allowed to cool slowly. The dyed fiber is then removed,

rinsed thoroughly to remove any unfixed dye, and dried. The result is a stable, orange-

colored fiber.[5]

Conclusion
Mordant Orange 14 (3-Nitroalizarin, C.I. 58015) is a specialized anthraquinone dye whose

properties are dictated by its nitro-substituted, 1,2-dihydroxyanthraquinone structure. Its ability

to form stable chelation complexes with metal ions is the cornerstone of its application as a

mordant dye, while the pH-dependent protonation of its hydroxyl groups enables its use as an

acid-base indicator with distinct transition ranges in aqueous and alcoholic media. A clear

understanding of these structure-function relationships is essential for its effective application in

research and industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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